1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone

• IUPAC Name: 1-(2-anilino-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C11H10N2OS/c1-8(14)10-7-12-11(15-10)13-9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13)
• InChI Key: DPRNJSXKUDMEOF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(S1)NC2=CC=CC=C2
• Molecular Formula: C11H10N2OS
• DSSTOX Substance ID: DTXSID80363261
• Molecular Weight: 218.28 g/mol
• CAS RN: 343376-30-7

Description

1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone (ATNE) is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of approximately 68°C. ATNE is an important reagent used in organic syntheses and is employed in a variety of laboratory experiments. ATNE is also used in a number of biochemical and physiological studies, and its mechanism of action has been studied in detail. This article will discuss the synthesis method of ATNE, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its future directions.

Scientific Research Applications

Biological Activities

• Immunosuppression and Immune Stimulation : Compounds similar to 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone, specifically 1-(6-Bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazol-2-yl)ethanone, have been studied for their potent immunosuppressive and immunostimulatory properties towards macrophages and T-lymphocytes. They also inhibit LPS-stimulated NO generation and exhibit cytotoxicity against various cancer cell lines (Abdel‐Aziz et al., 2011).

Anticancer Properties

• Anti-Breast Cancer Agents : Derivatives of 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone have been synthesized and evaluated for their potential as anti-breast cancer agents. These compounds have shown promising activities against MCF-7 tumor cells (Mahmoud et al., 2021).

Corrosion Inhibition

• Inhibition in Sulfuric Acid : 1-(1,3-Thiazol-2-yl)ethanone has been investigated for its effectiveness as a corrosion inhibitor for X65 steel in sulfuric acid. It's shown to inhibit both cathodic and anodic corrosion and forms an effective barrier film on the steel surface (Tan et al., 2019).

Fungicidal Activity

• Inhibition of Fungal Growth : Compounds containing moieties similar to 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone have demonstrated moderate inhibitory activity against fungi like Gibberella zeae (Liu et al., 2012).

Protein Kinase Inhibitors

• Potential Inhibitors : Derivatives of 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone have been developed as potential inhibitors of protein kinases, an important target for drug development (Sušnik et al., 2009).

Biocidal Properties

• Antibacterial and Antifungal Activities : Compounds with structures similar to 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone have been evaluated for their microbial activities, showing promise as fungicides and bactericides (Hadda et al., 2014).

Antiviral Activity

• Inhibitory Effects on Viruses : Certain derivatives of 1-(2-Anilino-1,3-thiazol-5-yl)-1-ethanone have been synthesized and evaluated for their cytotoxicity and anti-HSV1 and anti-HAV-MBB activities, indicating potential antiviral applications (Attaby et al., 2006).